Cas no 1249335-38-3 (2-cyclohexylcyclohexane-1-sulfonyl chloride)

• Product Name: 2-cyclohexylcyclohexane-1-sulfonyl chloride
• CAS No: 1249335-38-3
• MF: C₁₂H₂₁ClO₂S
• MW: 264.811941862106
• MDL: MFCD16677577
• CID: 5206898
• PubChem ID: 62085450
• Update Time: 2025-06-07

2-cyclohexylcyclohexane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexylcyclohexane-1-sulfonyl chloride
• [1,1'-bi(cyclohexane)]-2-sulfonyl chloride
• [1,1'-Bicyclohexyl]-2-sulfonyl chloride
• 1,1'-bi(cyclohexane)]-2-sulfonyl chloride

• MDL： MFCD16677577
• Inchi： 1S/C12H21ClO2S/c13-16(14,15)12-9-5-4-8-11(12)10-6-2-1-3-7-10/h10-12H,1-9H2
• InChI Key： STGSZWUNTLGCIB-UHFFFAOYSA-N
• SMILES： ClS(C1CCCCC1C1CCCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 4.8
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-cyclohexylcyclohexane-1-sulfonyl chloride

Professional Introduction to 2-cyclohexylcyclohexane-1-sulfonyl chloride (CAS No: 1249335-38-3)

2-cyclohexylcyclohexane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No) 1249335-38-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This sulfonamide derivative exhibits unique structural and chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules. The compound's molecular framework, featuring a cyclohexyl group attached to another cyclohexane ring via a sulfonyl chloride functional group, contributes to its distinctive reactivity and potential applications in drug development.

The synthesis of 2-cyclohexylcyclohexane-1-sulfonyl chloride involves multi-step organic transformations that highlight the compound's synthetic utility. The presence of the sulfonyl chloride moiety (-SO₂Cl) makes it an excellent electrophile, facilitating nucleophilic substitution reactions that are pivotal in constructing complex molecular architectures. This characteristic has been leveraged in the development of novel sulfonamide-based drugs, which are known for their broad spectrum of biological activities. Researchers have utilized derivatives of this compound to explore mechanisms of action related to inflammation, bacterial resistance, and even neurodegenerative diseases.

In recent years, advancements in computational chemistry and molecular modeling have enabled a deeper understanding of how 2-cyclohexylcyclohexane-1-sulfonyl chloride interacts with biological targets. Studies have demonstrated that the compound's rigid bicyclic structure can mimic natural substrates, enhancing binding affinity to specific enzymes and receptors. This insight has been particularly valuable in designing selective inhibitors for therapeutic applications. For instance, modifications to the cyclohexyl substituents have been investigated to optimize pharmacokinetic profiles, ensuring better absorption and reduced toxicity.

The pharmaceutical industry has shown considerable interest in 2-cyclohexylcyclohexane-1-sulfonyl chloride due to its versatility as a building block. Researchers are exploring its potential in creating next-generation antibiotics by incorporating it into novel sulfonamide scaffolds that exhibit enhanced efficacy against resistant bacterial strains. Additionally, the compound's ability to undergo facile derivatization has opened doors for its use in designing prodrugs—molecules that release active pharmaceutical ingredients (APIs) in vivo, improving drug delivery systems.

Recent clinical trials have begun to shed light on the therapeutic promise of derivatives synthesized from 2-cyclohexylcyclohexane-1-sulfonyl chloride. While the compound itself is not directly administered as a drug, its derivatives have shown promising results in preclinical studies targeting chronic inflammatory disorders. The sulfonamide core is known to modulate enzyme activity by forming hydrogen bonds and ionic interactions with biological targets, making it an attractive scaffold for drug design. Furthermore, the cyclohexyl group provides steric hindrance that can fine-tune binding affinities, reducing off-target effects.

The environmental and safety considerations surrounding 2-cyclohexylcyclohexane-1-sulfonyl chloride are also important aspects of its application profile. As with many specialized organic compounds, handling this substance requires adherence to standard laboratory protocols to ensure worker safety and minimize environmental impact. Proper storage conditions and waste disposal methods must be followed to prevent unintended exposure or contamination. Despite these precautions, the compound's synthetic value and potential therapeutic applications continue to drive interest among academic researchers and industrial chemists.

The future directions for research on 2-cyclohexylcyclohexane-1-sulfonyl chloride include exploring its role in green chemistry initiatives. Efforts are underway to develop more sustainable synthetic routes that reduce waste and energy consumption without compromising yield or purity. Additionally, innovations in catalytic processes may enable more efficient transformations involving this compound, further enhancing its utility in drug discovery programs. Collaborative efforts between academia and industry are expected to accelerate these developments, bringing new insights and applications to light.

In conclusion,2-cyclohexylcyclohexane-1-sulfonyl chloride (CAS No: 1249335-38-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a powerful tool for synthesizing bioactive molecules with potential therapeutic value. As research continues to uncover new applications for this compound and its derivatives, it is poised to play an increasingly important role in the development of innovative treatments for various diseases.